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Compound of Interest

2-Morpholinemethanamine,4-(1-

Compound Name:
methylethyl)-(9Cl)

CAS No.: 141815-07-8

Cat. No.: B119040

Get Quote

\ J

Application Note: (4-Isopropylmorpholin-2-yl)methanamine CAS: 141815-07-8 | Molecular
Formula: CsH1sN20 | M.W.: 158.24 g/mol [1][2]

Executive Summary

4-isopropyl-2-morpholinemethanamine (systematically (4-isopropylmorpholin-2-
yl)methanamine) is a bifunctional heterocyclic building block critical in modern medicinal
chemistry.[1][2] It serves as a strategic "pharmacophore installer," introducing a morpholine ring
—known for enhancing aqueous solubility and metabolic stability—along with a steric isopropyl
group that modulates lipophilicity and receptor fit.

This guide details the physicochemical profile, synthetic utility, and step-by-step protocols for
integrating this intermediate into drug discovery workflows, specifically for Kinase Inhibitors
(e.g., mTOR, PI3K) and CNS-active agents.[1]

Chemical Profile & Pharmacophore Logic
Structural Attributes
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The molecule features three distinct functional zones that drive its utility in Structure-Activity

Relationship (SAR) studies:

Zone Functional Group

Pharmacological Role

A Morpholine Oxygen

H-Bond Acceptor: Critical for
interacting with solvent-
exposed regions of protein
targets or specific residues
(e.g., hinge region in kinases).

[1]2]

B N-Isopropyl Group

Lipophilic/Steric Modulator:
Increases logP slightly to
improve membrane
permeability; fills hydrophobic
pockets (e.g., the "selectivity
pocket” in ATP-binding sites).
[1]

C Primary Amine (-CHzNH2)

Reactive Handle: A
nucleophilic tether allowing
attachment to aromatic cores
via Amide Coupling, SNAr, or

Reductive Amination.[1]

Physicochemical Data

Boiling Point: ~224°C (Predicted)[1]

Density: ~0.95 g/cm?3[1][2]

pKa (Calculated):

o Primary Amine: ~9.8 (High basicity, excellent nucleophile)

o Morpholine Nitrogen: ~7.4 (Physiologically relevant ionization)[1]

Solubility: Highly soluble in DCM, MeOH, DMSO; moderate solubility in water.
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Synthetic Utility & Reaction Pathways

The primary amine at the C2-position is the focal point for derivatization.[1][2] Below is the
logical workflow for incorporating this intermediate into a drug scaffold.

Amide Coupling Amide Linked
(HATU/EDC) Scaffold

+ R-COOH

(4-1sopropylmorpholin-2-yI) + Ar-CI/F . SNAr Displacement - Heteroaryl
methanamine (Heat/Base) Amine

+ R-CHO

Reductive Amination - Secondary
(NaBH(OAC)3) Amine

Click to download full resolution via product page

Figure 1: Primary reaction pathways for (4-isopropylmorpholin-2-yl)methanamine.

Experimental Protocols
Protocol A: Nucleophilic Aromatic Substitution (SNAr)

Target Application: Synthesis of Kinase Inhibitors (e.g., Pyrimidine or Quinazoline cores).[1]

Rationale: The primary amine is sufficiently nucleophilic to displace halides on electron-
deficient heterocycles without requiring transition metal catalysis (Buchwald-Hartwig), reducing
cost and metal contamination.[1][2]

Materials:

Substrate: 4-Chloro-quinazoline or 2-Chloropyrimidine derivative (1.0 eq)[1][2]

Reagent: (4-1sopropylmorpholin-2-yl)methanamine (1.2 eq)[1][2]

Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)[1]

Solvent: Isopropanol (IPA) or n-Butanol (for higher temps)[1][2]
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Step-by-Step Procedure:
e Preparation: In a reaction vial, dissolve 1.0 mmol of the chloro-heterocycle in 5 mL of IPA.

e Addition: Add 3.0 mmol (0.52 mL) of DIPEA, followed by 1.2 mmol (190 mg) of (4-
isopropylmorpholin-2-yl)methanamine.

o Reaction: Seal the vial and heat to 85°C for 4-12 hours. Monitor by LC-MS for the
disappearance of the chloride starting material.[1][2]

o Note: If conversion is slow, switch solvent to n-Butanol and heat to 110°C.[1]
o Work-up: Cool to room temperature.
o If product precipitates: Filter and wash with cold ether.

o If soluble: Concentrate in vacuo, redissolve in DCM, wash with sat. NaHCOs, dry over
Na2S0a4, and concentrate.[3]

Purification: Flash chromatography (DCM:MeOH:NHs 95:5:0.5).
Self-Validation Check:
e LC-MS: Look for [M+H]* corresponding to Product MW.[1][2]

e 1H NMR: The methylene protons (-CH2-NH-) adjacent to the morpholine usually appear as a
multiplet around & 3.2-3.5 ppm.[1][2]

Protocol B: Amide Coupling (HATU Method)

Target Application: Attaching to Carboxylic Acid Pharmacophores.[1]

Rationale: Uses HATU for rapid, high-yield coupling with minimal racemization (if chiral centers
exist elsewhere).[1][2]

Materials:

o Carboxylic Acid Scaffold (1.0 eq)[1]
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(4-1sopropylmorpholin-2-yl)ymethanamine (1.1 eq)[1][2]

HATU (1.2 eq)[1]

DIPEA (3.0 eq)[1]

Solvent: DMF (Anhydrous)[1][4]

Step-by-Step Procedure:

Activation: Dissolve 1.0 mmol of carboxylic acid in 3 mL DMF. Add 3.0 mmol DIPEA and stir
for 5 mins.

e Coupling: Add 1.2 mmol HATU. Stir for 5 mins to form the active ester (yellowing often
occurs).

e Amine Addition: Add 1.1 mmol of (4-isopropylmorpholin-2-yl)methanamine.
e Incubation: Stir at Room Temperature (RT) for 2—4 hours.
e Quench: Dilute with EtOAc (30 mL) and wash with:

o 1x Water[1]

o 1x Sat. LiCl (to remove DMF)[1]

o 1x Brine

« Purification: The morpholine nitrogen is basic. If the product is acid-stable, an acid wash (1N
HCI) can remove unreacted amine, but beware of protonating the product productively.
Column chromatography is preferred.

Quality Control & Storage
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Test Method Acceptance Criteria

Diagnostic isopropyl doublet
Identity 1H NMR (CDClIs) (~1.05 ppm) and methylene
doublet (~2.7 ppm).[1][2]

Purity HPLC (C18, 0.1% TFA) > 97% Area

Water Content Karl Fischer < 1.0% (Hygroscopic amine)

Storage Conditions:
o Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

e The compound acts as a CO:z scrubber (forming carbamates) if exposed to air.[1] Always
reseal tightly.

References

e Chemical Identification:CAS Common Chemistry. CAS RN 141815-07-8.[1][2] (4-
Isopropylmorpholin-2-yl)methanamine.[1][2] Link[1]

e Morpholine Synthesis: Coe, D. M., et al. "Green Synthesis of Morpholines via Selective
Monoalkylation of Amines." ChemRxiv, 2023. (Describes modern routes to substituted
morpholines).

e Pharmacological Relevance: Lenci, E., et al. "Occurrence of Morpholine in Central Nervous
System Drug Discovery."[5] Journal of Medicinal Chemistry, 2021.[6] (Reviews the
"privileged" status of morpholine scaffolds).

» Kinase Inhibitor Design: Huang, J., et al. "Discovery of Quinazoline Derivatives as Novel
CDK Inhibitors." Journal of Medicinal Chemistry, 2021.[6] (Demonstrates the use of
solubilizing amine tails in kinase inhibitors). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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